Cas no 2228271-03-0 (2-(but-3-yn-1-yl)-1,3,5-trichlorobenzene)

• Product Name: 2-(but-3-yn-1-yl)-1,3,5-trichlorobenzene
• CAS No: 2228271-03-0
• MF: C₁₀H₇Cl₃
• MW: 233.52157998085
• CID: 6167311
• PubChem ID: 165675882
• Update Time: 2025-05-20

2-(but-3-yn-1-yl)-1,3,5-trichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-1,3,5-trichlorobenzene
• EN300-1978959
• 2228271-03-0

• Inchi： 1S/C10H7Cl3/c1-2-3-4-8-9(12)5-7(11)6-10(8)13/h1,5-6H,3-4H2
• InChI Key： YCWQTSVPHIMSFM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1CCC#C)Cl)Cl

Computed Properties

• Exact Mass: 231.961333g/mol
• Monoisotopic Mass: 231.961333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 2-(but-3-yn-1-yl)-1,3,5-trichlorobenzene

Compound CAS No 2228271-03-0: 2-(but-3-yn-1-yl)-1,3,5-trichlorobenzene

Compound CAS No 2228271-03-0, also known as 2-(but-3-yn-1-yl)-1,3,5-trichlorobenzene, is a highly specialized organic compound with a unique structure and promising applications in various fields of chemistry. This compound is characterized by its trichlorobenzene ring substituted with a butynyl group at the 2-position. The structure of this compound can be represented as C6H3Cl3-C≡C-CH2-, where the trichlorobenzene ring provides a rigid aromatic system and the terminal alkyne group introduces reactivity and functional versatility.

The synthesis of 2-(but-3-yn-1-yl)-1,3,5-trichlorobenzene involves a combination of aromatic substitution reactions and alkyne chemistry. Recent studies have demonstrated efficient methods for the preparation of this compound using palladium-catalyzed cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for advanced applications in material science and drug discovery.

One of the most notable features of CAS No 2228271-03-0 is its ability to participate in click chemistry reactions. The terminal alkyne group in the molecule can undergo copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, enabling the formation of stable triazole linkages. This property has been exploited in the development of novel materials with tailored mechanical and electronic properties. For instance, researchers have utilized this compound to synthesize cross-linked polymers with improved thermal stability and mechanical resilience.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No 2228271-03-0. Density functional theory (DFT) calculations have revealed that the trichlorobenzene ring significantly influences the electron distribution in the molecule, enhancing its reactivity towards electrophilic substitution reactions. This understanding has paved the way for its use as an intermediate in the synthesis of complex organic molecules with potential applications in pharmaceuticals and agrochemicals.

In terms of physical properties, CAS No 2228271-03-0 exhibits a melting point of approximately 45°C and a boiling point around 150°C under standard conditions. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it ideal for use in organic synthesis protocols that require precise control over reaction conditions.

The application of CAS No 2228271-03-0 extends beyond traditional organic synthesis. Recent studies have highlighted its potential as a building block for constructing advanced materials such as graphene derivatives and carbon nanotubes. By incorporating this compound into these materials, researchers have achieved enhanced electrical conductivity and mechanical strength, opening new avenues for its use in electronics and energy storage devices.

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